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Compound of Interest

Compound Name: UNC5293

Cat. No.: B15544564

Application Notes and Protocols for UNC5293

For Researchers, Scientists, and Drug Development Professionals

Introduction

UNC5293 is a potent and highly selective, orally available inhibitor of the MER receptor
tyrosine kinase (MERTK) with a Ki of 190 pM and an IC50 of 0.9 nM.[1][2][3] Its high selectivity
against other TAM family kinases (Axl and Tyro3) and the broader kinome makes it a valuable
tool for investigating MERTK signaling in various pathological contexts, particularly in cancer
research and immunotherapy.[4][5] Inhibition of MERTK by UNC5293 has been shown to
induce direct tumor cell killing and stimulate the innate immune response. These application
notes provide detailed protocols for the preparation and storage of UNC5293 stock solutions to
ensure its stability and efficacy in experimental settings.

Chemical Properties

Property Value Reference
CAS Number 2226789-82-6

Molecular Formula C30H42N602

Molecular Weight 518.69 g/mol

Solubility Data
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Proper dissolution is critical for the accurate and effective use of UNC5293. The solubility in
various solvents is summarized below. It is important to use fresh, anhydrous solvents, as

moisture can affect solubility, particularly for DMSO.

Solvent Solubility Notes

Ultrasonic treatment may be
required to achieve full

DMSO 100 mg/mL (192.79 mM) dissolution. Use of newly
opened, hygroscopic DMSO is

recommended.

Ethanol 33 mg/mL

Water Insoluble

Stock Solution Preparation

The preparation of accurate and stable stock solutions is the first step toward reliable
experimental results. Below are protocols for preparing UNC5293 stock solutions for both in

vitro and in vivo applications.

Experimental Workflow for Stock Solution Preparation
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Workflow for UNC5293 Stock Solution Preparation
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2. Add appropriate volume of solvent
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G. Ensure complete dissolution (vortex, sonicateD

G. Aliquot into sterile vialsj
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UNC5293 Inhibition of MERTK Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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